4-benzyl-N,N-dimethyl-1-piperazinesulfonamide

• IUPAC Name: 4-benzyl-N,N-dimethylpiperazine-1-sulfonamide
• InChI: InChI=1S/C13H21N3O2S/c1-14(2)19(17,18)16-10-8-15(9-11-16)12-13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
• InChI Key: VSKKKUYRWHGHGR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol

Description

Synthesis Analysis

The synthesis of benzenesulfonamide compounds, including 4-benzyl-N,N-dimethyl-1-piperazinesulfonamide, typically involves the nucleophilic substitution reactions and can be guided by the crystal structure to design novel compounds with specific properties. For example, some studies focus on designing compounds with a 4-(cycloalkylamino-1-carbonyl)benzenesulfonamide moiety, guided by the crystal structure of similar compounds in complex with specific enzymes to achieve potent inhibitory activity (Buemi et al., 2019).

Molecular Structure Analysis

Density Functional Theory (DFT) is often used to calculate the optimized structures of benzenesulfonamide compounds, providing insights into their molecular electrostatic potential and leading molecular orbital. Single crystal studies and X-ray diffraction analyses further elucidate the molecular conformation and intermolecular interactions, which are crucial for understanding the compound's behavior and reactivity (Xiao et al., 2022).

Future Directions

The future directions for the study of “4-benzyl-N,N-dimethyl-1-piperazinesulfonamide” and similar compounds could involve further exploration of their synthesis, reactivity, and potential applications in various fields such as medicinal chemistry, material science, and organic synthesis.